Cas no 2319838-75-8 (3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide)

• Product Name: 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide
• CAS No: 2319838-75-8
• MF: C₁₉H₁₆N₄OS
• MW: 348.421542167664
• CID: 6070220
• PubChem ID: 131704068
• Update Time: 2025-05-24

3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide
• F6574-1693
• 3-(4-cyanophenyl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)propanamide
• AKOS040705749
• 3-(4-cyanophenyl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]propanamide
• 3-(4-cyanophenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}propanamide
• 2319838-75-8

• Inchi： 1S/C19H16N4OS/c20-12-15-5-3-14(4-6-15)7-8-18(24)23-13-16-19(22-10-9-21-16)17-2-1-11-25-17/h1-6,9-11H,7-8,13H2,(H,23,24)
• InChI Key： IWPSUCNBUBBADH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(CNC(CCC2C=CC(C#N)=CC=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 348.10448232g/mol
• Monoisotopic Mass: 348.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide

Introduction to 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2319838-75-8)

The compound 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide, identified by the CAS registry number CAS No. 2319838-75-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities, making it a subject of extensive research in the fields of medicinal chemistry and materials science.

The molecular structure of this compound is characterized by a propanamide backbone, which is substituted at the 3-position with a cyanophenyl group and at the nitrogen atom with a pyrazine ring that is further substituted with a thiophene moiety. This combination of functional groups provides the molecule with versatile reactivity and bioavailability, making it an interesting candidate for drug development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents, particularly in the treatment of neurodegenerative diseases and cancer. The thiophene ring, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic properties of the molecule, thereby enhancing its binding affinity to target proteins.

In addition to its biological applications, this compound has also been explored for its electronic properties in materials science. The pyrazine ring, being a heterocyclic aromatic compound, contributes to the molecule's conjugation length, making it suitable for use in organic electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and amide formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is readily available for further studies.

One of the most promising aspects of this compound is its ability to undergo further functionalization, allowing chemists to explore its potential in diverse chemical environments. For instance, modifications to the cyanophenyl group or the thiophene moiety can significantly alter the molecule's solubility, stability, and bioavailability, opening up new avenues for drug design.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with various biological targets. Advanced techniques such as molecular docking and dynamics simulations have been employed to predict binding modes and affinities, aiding in the rational design of more effective drug candidates.

In conclusion, 3-(4-cyanophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}propanamide (CAS No. 2319838-75-8) represents a versatile and innovative molecule with vast potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in future advancements in medicine and materials science.